Cas no 66794-60-3 (1,2-dichloro-4-(3-chlorophenoxy)benzene)

1,2-dichloro-4-(3-chlorophenoxy)benzene structure
66794-60-3 structure
Product Name:1,2-dichloro-4-(3-chlorophenoxy)benzene
CAS No:66794-60-3
MF:C12H7Cl3O
MW:273.542380571365
CID:964674
PubChem ID:93361
Update Time:2025-04-19

1,2-dichloro-4-(3-chlorophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-dichloro-4-(3-chlorophenoxy)benzene
    • 3,3',4-Trichlorodiphenyl ether
    • 66794-60-3
    • UNII-42K1KIW1A0
    • PCDE 35
    • 42K1KIW1A0
    • Q27258547
    • DTXSID30216915
    • BUKLLCIUMZELOH-UHFFFAOYSA-N
    • Inchi: 1S/C12H7Cl3O/c13-8-2-1-3-9(6-8)16-10-4-5-11(14)12(15)7-10/h1-7H
    • InChI Key: BUKLLCIUMZELOH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OC1C=CC=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 271.95641
  • Monoisotopic Mass: 271.956248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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